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Compound of Interest

Compound Name: AMG 837 calcium hydrate

Cat. No.: B10752487

Technical Support Center: AMG 837 Calcium
Hydrate

This technical support center provides researchers, scientists, and drug development
professionals with guidance on the use and handling of AMG 837 calcium hydrate, with a
focus on improving its stability in solution for reliable experimental outcomes.

Frequently Asked Questions (FAQs) &
Troubleshooting Guides

Q1: My AMG 837 calcium hydrate is not dissolving in my aqueous buffer. What should | do?

Al: AMG 837 calcium hydrate is practically insoluble in water. Direct dissolution in aqueous
buffers will likely result in precipitation. The recommended procedure is to first prepare a
concentrated stock solution in 100% dimethyl sulfoxide (DMSO). For subsequent experiments,
this DMSO stock solution can be diluted into the final aqueous buffer. To minimize the risk of
precipitation upon dilution, ensure the final concentration of DMSO in your aqueous solution is
as low as possible while maintaining the desired AMG 837 concentration. A final DMSO
concentration of 0.1% is often used in cell-based assays.[1]

Q2: | observed precipitation after diluting my DMSO stock solution of AMG 837 into my cell
culture medium. How can | prevent this?
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A2: This phenomenon, often called "solvent shock," can occur when a compound that is highly
soluble in an organic solvent is rapidly introduced into an aqueous environment where it is
poorly soluble. To mitigate this:

o Serial Dilution: Instead of a single large dilution, perform a series of smaller, stepwise
dilutions.

o Use of Surfactants: For in vivo preparations, non-ionic surfactants like Tween 80 are often
used in combination with suspending agents like methylcellulose to improve dispersibility.[1]

o Employ Solubilizing Agents: For certain applications, particularly in vivo studies,
cyclodextrins such as sulfobutyl ether-B-cyclodextrin (SBE-3-CD) can be used to enhance
the aqueous solubility of hydrophobic compounds like AMG 837.

Q3: What is the recommended storage condition for AMG 837 calcium hydrate powder and its
stock solutions?

A3:

o Powder: Store the solid AMG 837 calcium hydrate at -20°C for long-term storage (months
to years) and at 4°C for short-term storage (days to weeks).[2] The compound is stable for
several weeks at ambient temperature during shipping.[2]

o Stock Solutions: Prepare stock solutions in a suitable organic solvent like DMSO. Aliquot the
stock solution into single-use vials to avoid repeated freeze-thaw cycles and store at -20°C
or -80°C.

Q4: Is there a difference in stability between the free acid and the calcium salt forms of AMG
8377

A4: Yes, the free acid form of AMG 837 has been reported to have poor physicochemical
stability. The hemicalcium salt dihydrate form was developed to be a more stable, crystalline
solid, making it more suitable for long-term development and use.

Q5: How does the presence of proteins like albumin in my assay buffer affect the activity of
AMG 8377

© 2025 BenchChem. All rights reserved. 2/9 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC3210765/
https://www.benchchem.com/product/b10752487?utm_src=pdf-body
https://www.benchchem.com/product/b10752487?utm_src=pdf-body
https://www.medkoo.com/products/4955
https://www.medkoo.com/products/4955
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10752487?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Troubleshooting & Optimization

Check Availability & Pricing

A5: AMG 837 is highly bound to plasma proteins, with studies showing 98.7% binding in human
plasma.[1] The presence of human serum albumin (HSA) in your assay buffer will reduce the
free concentration of AMG 837, leading to a rightward shift in its EC50 value (i.e., it will appear
less potent).[3][4] It is crucial to consider this when designing your experiments and to report
the protein concentration in your assay conditions for accurate interpretation of results. For
instance, the EC50 of AMG 837 in a GPR40 aequorin assay was found to be ~180-fold less
potent in the presence of 100% human serum compared to a buffer with 0.01% HSA.[1]

Data Presentation

Table 1: Solubility of AMG 837 Salts

Maximum
Salt Form Solvent . Reference
Concentration

AMG 837
o DMSO 100 mM
hemicalcium salt
AMG 837 calcium =42 mg/mL (92.22
DMSO [5]
hydrate mM)
AMG 837 (form not
Water Insoluble

specified)

Table 2: In Vitro Potency of AMG 837 (EC50 Values)
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Assay Species Cell Line EC50 (nM) Notes Reference
Aequorin

Human CHO 13.5+0.8 [1]
Ca2+ flux
Aequorin

Mouse CHO 226+1.8 [1]
Ca2+ flux
Aequorin

Rat CHO 31.7+1.38 [1]
Ca2+ flux
GTPyS

o Human A9_GPR40 15+0.1 [3]

binding
Inositol
phosphate Human A9 _GPR40 78+1.2 [1]

accumulation

Insulin ) At 16.7 mM
) Mouse Primary Islets 142 =20 [3]
Secretion glucose

Experimental Protocols

Protocol 1: Preparation of AMG 837 Calcium Hydrate Stock Solution for In Vitro Assays
e Materials:

o AMG 837 calcium hydrate powder

o Anhydrous Dimethyl sulfoxide (DMSO)

o Sterile, amber microcentrifuge tubes or vials
e Procedure:

1. Allow the AMG 837 calcium hydrate powder to equilibrate to room temperature before
opening the vial to prevent condensation.

2. Weigh the desired amount of AMG 837 calcium hydrate in a sterile microcentrifuge tube.
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3. Add the appropriate volume of anhydrous DMSO to achieve the desired stock
concentration (e.g., 10 mM).

4. Vortex the solution until the powder is completely dissolved. Gentle warming (e.g., in a
37°C water bath) may be applied if necessary.

5. Aliquot the stock solution into single-use, light-protected tubes.
6. Store the aliquots at -20°C or -80°C.
Protocol 2: Preparation of AMG 837 Formulation for In Vivo Oral Gavage Studies
This protocol is based on formulations described in the literature.[1]
o Materials:
o AMG 837 calcium hydrate powder
o 1% (w/v) Methylcellulose (CMC) in sterile water
o Tween 80
o Sterile vehicle (e.g., saline or water)
e Procedure:
1. Weigh the required amount of AMG 837 calcium hydrate.
2. Create a paste by adding a small amount of the 1% CMC solution to the powder.

3. Gradually add the remaining volume of the 1% CMC solution while continuously stirring or
vortexing to form a uniform suspension.

4. Add Tween 80 to a final concentration of 1% (v/v) and mix thoroughly.

5. Ensure the final formulation is a homogenous suspension before administration.

Visualizations
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Caption: GPR40 signaling pathway activated by AMG 837.
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Caption: General workflow for in vitro experiments with AMG 837.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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